Cas no 216574-72-0 (6-Tert-butyl-1h-thieno[3,2-d][1,3]oxazine-2,4-dione)

6-Tert-butyl-1h-thieno[3,2-d][1,3]oxazine-2,4-dione structure
216574-72-0 structure
Product Name:6-Tert-butyl-1h-thieno[3,2-d][1,3]oxazine-2,4-dione
CAS No:216574-72-0
MF:C10H11NO3S
MW:225.264241456985
CID:2108251
Update Time:2023-08-03

6-Tert-butyl-1h-thieno[3,2-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-tert-butyl-1H-thieno[3,2-d][1,3]oxazine-2,4-dione
    • 6-Tert-butyl-1h-thieno[3,2-d][1,3]oxazine-2,4-dione
    • Inchi: 1S/C10H11NO3S/c1-10(2,3)6-4-5-7(15-6)8(12)14-9(13)11-5/h4H,1-3H3,(H,11,13)
    • InChI Key: OMOBHNIAFIGTQY-UHFFFAOYSA-N
    • SMILES: S1C2C(=O)OC(NC=2C=C1C(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Topological Polar Surface Area: 83.6
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